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Compound of Interest

4-Methoxytoluene-2,5-diamine

HCI

cat. No.: B12292388

Compound Name:

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Methoxytoluene-2,5-diamine
hydrochloride (CAS No. 56496-88-9) was not readily available. The following information is
synthesized from data for structurally similar compounds, including Toluene-2,5-diamine, its
sulfate salt, and 4-Methoxytoluene. This guide should be used for informational purposes only,
and a comprehensive risk assessment should be conducted by qualified professionals before

handling this chemical.

This technical guide provides an in-depth overview of the safety and handling precautions for
4-Methoxytoluene-2,5-diamine HCI, a chemical primarily used in the cosmetics industry for
hair dye formulations.[1] The information is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

Based on data from analogous compounds, 4-Methoxytoluene-2,5-diamine HCI is anticipated
to be a hazardous substance. The primary hazards include potential for skin sensitization, eye
irritation, and harm if swallowed. Toluene-2,5-diamine is classified as a potent skin sensitizer.[2]

Anticipated GHS Classification:
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Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Irritation Category 2
Serious Eye Irritation Category 2
Skin Sensitization Category 1

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.[4]

e P270: Do not eat, drink or smoke when using this product.[3]

e P272: Contaminated work clothing should not be allowed out of the workplace.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of water.[3]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

e P333+P313: If skin irritation or rash occurs: Get medical advice/attention.[3]
o P337+P313: If eye irritation persists: Get medical advice/attention.[3]
o P362+P364: Take off contaminated clothing and wash it before reuse.[3]

o P501: Dispose of contents/container to an approved waste disposal plant.[5]

Quantitative Toxicity Data (for related compounds)

Compound Test Route Species Value Reference
Toluene-2,5-
diamine LD50 Oral Rat 98 mg/kg [6]
Sulfate
Toluene-2,5-

o LD50 Oral Rat 102 mg/kg [6]
diamine
Toluene-2,5- Subcutaneou

o LD50 Rat 50 mg/kg [6]
diamine S
Toluene-2,5- Subcutaneou ]

o LD50 Rabbit 100 mg/kg [6]
diamine S

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling 4-Methoxytoluene-2,5-diamine HCI.

o Eye/Face Protection: Chemical safety goggles or a face shield are required.[4]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing are necessary to prevent skin contact.

» Respiratory Protection: If dust or aerosols are generated, a NIOSH-approved respirator with
an appropriate particulate filter should be used.[4]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://seriouslysensitivetopollution.org/fragrance-ingredients/european-cosmetic-ingredients-and-regulations/
https://www.tcichemicals.com/BE/en/sds/M0149_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M0149_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M0149_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M0149_EU_6N.pdf
https://www.benchchem.com/product/b12292388?utm_src=pdf-body
https://www.scribd.com/document/626285648/%E5%8C%96%E7%B2%A7%E5%93%81%E7%A6%81%E6%AD%A2%E4%BD%BF%E7%94%A8%E6%88%90%E5%88%86%E8%A1%A8%E4%BF%AE%E6%AD%A3%E8%A6%8F%E5%AE%9A%E5%B0%8D%E7%85%A7%E8%A1%A8
https://www.scribd.com/document/626285648/%E5%8C%96%E7%B2%A7%E5%93%81%E7%A6%81%E6%AD%A2%E4%BD%BF%E7%94%A8%E6%88%90%E5%88%86%E8%A1%A8%E4%BF%AE%E6%AD%A3%E8%A6%8F%E5%AE%9A%E5%B0%8D%E7%85%A7%E8%A1%A8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12292388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

In the event of exposure, immediate action is critical. The following first aid measures are

recommended:

¢ Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[3]

¢ Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. If respiratory symptoms develop, seek medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes. If skin irritation or a rash
occurs, seek medical advice.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. If eye irritation persists, get medical attention.[5]

Fire Fighting and Accidental Release Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire. A water spray can also be used.

o Accidental Release: In case of a spill, evacuate the area and ensure adequate ventilation.
Wear appropriate personal protective equipment. Absorb the spill with an inert material (e.qg.,
sand, earth) and place it in a suitable container for disposal. Avoid generating dust.

Handling and Storage

o Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid contact
with skin, eyes, and clothing. Do not breathe dust or aerosols. Wash hands thoroughly after
handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[4]
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Experimental Protocol: Skin Sensitization (Local
Lymph Node Assay - LLNA)

This protocol is a general guideline and should be adapted based on specific laboratory
capabilities and regulatory requirements.

Objective: To assess the skin sensitization potential of 4-Methoxytoluene-2,5-diamine HCI.

Materials:

4-Methoxytoluene-2,5-diamine HCI

» Vehicle (e.g., acetone:olive oil 4:1)

» Positive control (e.g., a-Hexylcinnamaldehyde)

e Mice (CBA/J strain)

» Micropipettes

e Test tubes

e Scintillation vials

o Radioactive thymidine ([3H]-methyl thymidine)

Gamma counter

Methodology:

o Dose Formulation: Prepare at least three concentrations of the test substance in the chosen
vehicle.

e Animal Dosing:

o On day 0, record the body weight of each mouse.
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o Apply 25 pL of the test substance, vehicle control, or positive control to the dorsal surface
of each ear of the mice daily for three consecutive days (Days 0, 1, and 2).

e Lymph Node Proliferation Assay:

o On day 5, inject all mice with 250 pL of sterile phosphate-buffered saline (PBS) containing
20 uCi of [3H]-methyl thymidine via the tail vein.

o Five hours after the injection, humanely euthanize the mice.
o Excise the auricular lymph nodes from both ears of each mouse and pool them in PBS.
o Prepare a single-cell suspension of the lymph node cells.

o Precipitate the DNA and measure the incorporation of [3H]-methyl thymidine using a beta-
scintillation counter.

o Data Analysis:

o Calculate the stimulation index (SI) for each group by dividing the mean disintegrations
per minute (DPM) of the test group by the mean DPM of the vehicle control group.

o An Sl of 3 or greater is considered a positive result for skin sensitization.

Diagrams

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12292388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Chemical Spill Detected

Evacuate Immediate Area

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent material)

Neutralize (if applicable)

Clean Up Residue

Package Waste for Disposal

Decontaminate Area and Equipment

Report the Incident

Figure 1: Chemical Spill Response Workflow

Click to download full resolution via product page

Figure 1: Chemical Spill Response Workflow
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Exposure Occurs

Remove Contaminated Clothing Rinse Eyes with Water (15 min) Rinse Mouth

Move to Fresh Air

Seek Medical Attention
if symptoms persist

Wash with Soap & Water (15 min) Remove Contact Lenses Do NOT Induce Vomiting

Get Medical Advice Get Medical Attention

R N . Seek Immediate Medical Attention
if irritation occurs if irritation persists

Figure 2: First Aid for Exposure

Click to download full resolution via product page

Figure 2: First Aid for Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methoxytoluene-2,5-diamine HCI: A Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12292388#4-methoxytoluene-2-5-diamine-hcl-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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